What are the physicochemical properties of N-Acetyl-3,5-diiodo-L-tyrosine?
What are the physicochemical properties of N-Acetyl-3,5-diiodo-L-tyrosine?
For Researchers, Scientists, and Drug Development Professionals
N-Acetyl-3,5-diiodo-L-tyrosine is a synthetically modified derivative of the amino acid L-tyrosine. The introduction of two iodine atoms onto the phenolic ring and an acetyl group at the nitrogen terminus significantly alters its physicochemical properties, making it a compound of interest in various research and development areas, particularly in thyroid-related studies and as a precursor for radiolabeled compounds. This technical guide provides an in-depth overview of the core physicochemical properties of N-Acetyl-3,5-diiodo-L-tyrosine, complete with experimental methodologies and relevant biological context.
Core Physicochemical Properties
The key physicochemical parameters of N-Acetyl-3,5-diiodo-L-tyrosine are summarized in the tables below. These values are crucial for understanding its behavior in biological systems and for the design of analytical and formulation protocols.
Table 1: General and Physical Properties
| Property | Value |
| Chemical Formula | C₁₁H₁₁I₂NO₄[1][2][3] |
| Molecular Weight | 475.02 g/mol [2][3] |
| Appearance | White to light yellow crystalline powder[1] |
| Melting Point | 124.0 to 128.0 °C[2] |
| CAS Number | 1027-28-7[1][2][3] |
| Storage Conditions | Store at 0-8°C in a dry, dark place.[1][2] |
Table 2: Predicted Physicochemical Properties
| Property | Predicted Value |
| Density | 2.206 ± 0.06 g/cm³[2] |
| Boiling Point | 532.9 ± 50.0 °C[2] |
| Flash Point | 276.1 °C[2] |
| pKa | 2.98 ± 0.10[2] |
| Vapor Pressure | 3.47E-12 mmHg at 25°C[2] |
| Refractive Index | 1.692[2] |
Table 3: Solubility Profile
| Solvent | Solubility |
| Methanol | Almost transparent[2] |
| Water | Enhanced solubility compared to other iodinated tyrosine derivatives is noted, but quantitative data is not readily available.[1] |
| DMSO | Soluble (based on the solubility of the related compound 3,5-Diiodo-L-tyrosine)[4] |
Experimental Protocols
The following sections provide detailed, representative methodologies for the determination of key physicochemical properties and for the synthesis of N-acetylated amino acids.
Synthesis of N-Acetyl-Amino Acids (General Protocol)
This protocol describes a general method for the N-acetylation of an amino acid using acetic anhydride, which can be adapted for the synthesis of N-Acetyl-3,5-diiodo-L-tyrosine from its precursor, 3,5-diiodo-L-tyrosine.
Materials:
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Amino acid (e.g., 3,5-diiodo-L-tyrosine)
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Acetic acid
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Acetic anhydride
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Water
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Reaction vessel with stirring and temperature control
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Distillation apparatus
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Crystallization vessel
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Filtration apparatus
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Drying oven
Procedure:
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Mix the amino acid and acetic acid in a molar ratio of 1:4-7 in the reaction vessel.
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Heat the mixture to 40-70°C and stir for 1-6 hours.
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Over a period of 1 to 5 hours, uniformly add acetic anhydride in a molar amount equivalent to 1.0 to 1.4 times that of the amino acid, while maintaining the temperature at 40-70°C.
-
Continue stirring and maintaining the temperature for an additional 1 to 4 hours.
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Rapidly distill the mixture under vacuum (0.07 to 0.08 MPa) at 90°C until the volume of the distilled liquid is 1.0 to 1.3 times the initial volume of acetic acid.
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Add water, equivalent to 1 to 3 times the mass of the starting amino acid, to the residue.
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Stir and cool the mixture to induce crystallization.
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Allow the crystallization to proceed for 1 to 24 hours.
-
Separate the solid product by filtration.
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Dry the collected solid in an oven to obtain the N-acetylated amino acid.
Determination of Melting Point (Capillary Method)
Materials:
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Melting point apparatus (e.g., Mel-Temp or similar)
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Capillary tubes (sealed at one end)
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Sample of N-Acetyl-3,5-diiodo-L-tyrosine (finely powdered and dry)
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Mortar and pestle (if sample is not a fine powder)
Procedure:
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Ensure the sample is a fine, dry powder. If necessary, gently grind the crystals in a mortar.
-
Load the capillary tube by tapping the open end into the powdered sample until a small amount of solid enters the tube.
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Invert the tube and tap it gently on a hard surface to pack the solid into the closed end. The packed sample height should be 2-3 mm.
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Place the loaded capillary tube into the heating block of the melting point apparatus.
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Heat the block rapidly to a temperature approximately 15-20°C below the expected melting point.
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Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium.
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Observe the sample through the magnifying lens.
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Record the temperature at which the first drop of liquid appears (the beginning of the melting range).
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Record the temperature at which the entire sample has completely melted (the end of the melting range).
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The melting point is reported as this range. For a pure substance, this range should be narrow (1-2°C).
Determination of Solubility (Qualitative Method)
Materials:
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Test tubes
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Vortex mixer or stirring rod
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Sample of N-Acetyl-3,5-diiodo-L-tyrosine
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Various solvents (e.g., water, methanol, ethanol, DMSO, acetone)
Procedure:
-
Place a small, accurately weighed amount of the solid (e.g., 1-5 mg) into a clean, dry test tube.
-
Add a small volume of the chosen solvent (e.g., 0.1 mL) to the test tube.
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Vigorously agitate the mixture using a vortex mixer or by stirring with a glass rod for 1-2 minutes.
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Observe the mixture to see if the solid has dissolved completely.
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If the solid has not dissolved, continue to add the solvent in small increments (e.g., 0.1 mL at a time), agitating after each addition, until the solid dissolves or a total volume of 1 mL has been added.
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Record the solubility in qualitative terms (e.g., very soluble, soluble, sparingly soluble, or insoluble) based on the amount of solvent required to dissolve the sample.
Biological Context and Signaling Pathways
N-Acetyl-3,5-diiodo-L-tyrosine is closely related to the biosynthesis of thyroid hormones. In the body, it is expected to be deacetylated to 3,5-diiodo-L-tyrosine (DIT). DIT is a crucial intermediate in the synthesis of thyroxine (T4) and triiodothyronine (T3) within the thyroid gland.[2][5]
The synthesis of thyroid hormones is a multi-step process that occurs in the thyroid follicles. The key steps involving DIT are:
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Iodination of Tyrosine: Tyrosine residues within the thyroglobulin protein are iodinated to form monoiodotyrosine (MIT) and diiodotyrosine (DIT).
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Coupling Reaction: Two molecules of DIT couple to form thyroxine (T4), or one molecule of DIT couples with one molecule of MIT to form triiodothyronine (T3).[5]
Below is a diagram illustrating the workflow for the synthesis of N-acetylated amino acids and the signaling pathway for thyroid hormone synthesis.
